Cas no 1805025-09-5 (4-Bromo-3-hydroxy-5-nitropyridine)

• Product Name: 4-Bromo-3-hydroxy-5-nitropyridine
• CAS No: 1805025-09-5
• MF: C₅H₃BrN₂O₃
• MW: 218.992920160294
• CID: 4803162
• Update Time: 2025-07-23

4-Bromo-3-hydroxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-hydroxy-5-nitropyridine

• Inchi： 1S/C5H3BrN2O3/c6-5-3(8(10)11)1-7-2-4(5)9/h1-2,9H
• InChI Key： CQJCRQFAIMLSRO-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CC=1[N+](=O)[O-])O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 1
• Topological Polar Surface Area: 78.9

Additional information on 4-Bromo-3-hydroxy-5-nitropyridine

Introduction to 4-Bromo-3-hydroxy-5-nitropyridine (CAS No. 1805025-09-5)

4-Bromo-3-hydroxy-5-nitropyridine, identified by the Chemical Abstracts Service (CAS) number 1805025-09-5, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and utility in drug development. The structural features of 4-Bromo-3-hydroxy-5-nitropyridine, including the presence of a bromine substituent, a hydroxyl group, and a nitro group, make it a valuable intermediate in synthetic chemistry and a potential building block for more complex molecules.

The significance of 4-Bromo-3-hydroxy-5-nitropyridine lies in its reactivity and the diversity of transformations it can undergo. The bromine atom at the 4-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon bonds. This capability is particularly useful in the synthesis of biaryl compounds, which are prevalent in many pharmaceuticals. Additionally, the hydroxyl group at the 3-position can participate in various chemical reactions, including etherification, esterification, or oxidation processes, expanding its synthetic utility.

The nitro group at the 5-position is another key feature that influences the reactivity and properties of 4-Bromo-3-hydroxy-5-nitropyridine. Nitro groups can be reduced to amino groups under appropriate conditions, providing a pathway to introduce amino functionalities into the molecule. This transformation is particularly valuable in medicinal chemistry, where amino groups are often essential for binding to biological targets. Moreover, the electron-withdrawing nature of the nitro group can modulate the electronic properties of the pyridine ring, affecting its interaction with other molecules.

In recent years, 4-Bromo-3-hydroxy-5-nitropyridine has been explored in several cutting-edge research areas. One notable application is in the development of small-molecule inhibitors for therapeutic targets. For instance, studies have demonstrated its utility as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The structural motif of pyridine derivatives is frequently found in approved drugs due to their ability to interact with proteins and enzymes effectively.

Another area where 4-Bromo-3-hydroxy-5-nitropyridine has shown promise is in materials science. Pyridine-based compounds are known for their role in organic electronics and photovoltaics due to their conjugated systems and tunable electronic properties. The introduction of bromine and nitro groups enhances these properties, making 4-Bromo-3-hydroxy-5-nitropyridine a candidate for developing novel materials with applications in light-emitting diodes (LEDs), organic transistors, and sensors.

The synthesis of 4-Bromo-3-hydroxy-5-nitropyridine itself is an interesting subject of research. One common approach involves the nitration of 3-hydroxypyridine followed by bromination at the 4-position. Alternatively, palladium-catalyzed cross-coupling reactions starting from halogenated pyridines can be employed to introduce both bromine and nitro groups selectively. These synthetic strategies highlight the compound's potential as a scaffold for further chemical exploration.

Recent advancements in computational chemistry have also contributed to our understanding of 4-Bromo-3-hydroxy-5-nitropyridine. Molecular modeling studies have helped predict its interactions with biological targets, aiding in the design of more effective drug candidates. Additionally, density functional theory (DFT) calculations have been used to elucidate its electronic structure and reactivity mechanisms, providing insights that guide synthetic chemists in optimizing reaction conditions.

The pharmaceutical industry has been particularly interested in derivatives of 4-Bromo-3-hydroxy-5-nitropyridine due to their potential therapeutic applications. For example, modifications at the 3-position have led to compounds with antimicrobial properties, while changes at the 5-position have resulted in molecules with anti-inflammatory effects. These findings underscore the importance of 4-Bromo-3-hydroxy-5-nitropyridine as a platform for drug discovery.

Moreover, environmental considerations have prompted research into greener synthetic routes for 4-Bromo-3-hydroxy-5-nitropyridine. Catalytic methods that minimize waste and energy consumption are being explored to make its production more sustainable. Such efforts align with broader trends in chemical research aimed at reducing environmental impact while maintaining high efficiency.

In conclusion,4-Bromo-3-hydroxy-5-nitropyridine (CAS No. 1805025-09-5) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing complex molecules. Ongoing research continues to uncover new applications and synthetic strategies for this compound, reinforcing its importance in modern chemistry.